Monomethyl succinate
Monomethyl succinate
Monomethyl succinate is a dicarboxylic acid monoester that is succinic acid in which one of the carboxy groups has been converted to its methyl ester. It is a dicarboxylic acid monoester and a hemisuccinate.
(S)-Methylbutanethioic acid, also known as succinic acid monomethyl ester or monomethyl succinate sodium salt, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group (S)-Methylbutanethioic acid is soluble (in water) and a weakly acidic compound (based on its pKa) (S)-Methylbutanethioic acid has been primarily detected in urine. Within the cell, (S)-methylbutanethioic acid is primarily located in the cytoplasm.
(S)-Methylbutanethioic acid, also known as succinic acid monomethyl ester or monomethyl succinate sodium salt, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group (S)-Methylbutanethioic acid is soluble (in water) and a weakly acidic compound (based on its pKa) (S)-Methylbutanethioic acid has been primarily detected in urine. Within the cell, (S)-methylbutanethioic acid is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
3878-55-5
VCID:
VC21064988
InChI:
InChI=1S/C5H8O4/c1-9-5(8)3-2-4(6)7/h2-3H2,1H3,(H,6,7)
SMILES:
COC(=O)CCC(=O)O
Molecular Formula:
C5H8O4
Molecular Weight:
132.11 g/mol
Monomethyl succinate
CAS No.: 3878-55-5
Cat. No.: VC21064988
Molecular Formula: C5H8O4
Molecular Weight: 132.11 g/mol
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Specification
| Description | Monomethyl succinate is a dicarboxylic acid monoester that is succinic acid in which one of the carboxy groups has been converted to its methyl ester. It is a dicarboxylic acid monoester and a hemisuccinate. (S)-Methylbutanethioic acid, also known as succinic acid monomethyl ester or monomethyl succinate sodium salt, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group (S)-Methylbutanethioic acid is soluble (in water) and a weakly acidic compound (based on its pKa) (S)-Methylbutanethioic acid has been primarily detected in urine. Within the cell, (S)-methylbutanethioic acid is primarily located in the cytoplasm. |
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| CAS No. | 3878-55-5 |
| Molecular Formula | C5H8O4 |
| Molecular Weight | 132.11 g/mol |
| IUPAC Name | 4-methoxy-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C5H8O4/c1-9-5(8)3-2-4(6)7/h2-3H2,1H3,(H,6,7) |
| Standard InChI Key | JDRMYOQETPMYQX-UHFFFAOYSA-N |
| SMILES | COC(=O)CCC(=O)O |
| Canonical SMILES | COC(=O)CCC(=O)O |
| Melting Point | 58.0 °C |
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